Cas no 443770-52-3 (3,5-Dibromo-2,4-dimethoxypyridine)

3,5-Dibromo-2,4-dimethoxypyridine is a halogenated dimethoxypyridine derivative with applications in pharmaceutical and agrochemical synthesis. Its key advantages include high reactivity due to the presence of bromine substituents, which facilitate further functionalization via cross-coupling or nucleophilic substitution reactions. The dimethoxy groups enhance solubility in organic solvents, improving handling and reaction efficiency. This compound serves as a versatile intermediate in the preparation of complex heterocyclic systems, particularly in medicinal chemistry for drug discovery. Its stability under standard storage conditions and well-defined reactivity profile make it a reliable building block for targeted synthetic transformations.

3,5-Dibromo-2,4-dimethoxypyridine structure

443770-52-3 structure

Product Name:3,5-Dibromo-2,4-dimethoxypyridine

CAS No:443770-52-3

MF:C₇H₇Br₂NO₂

MW:296.943980455399

MDL:MFCD08436073

CID:1078672

PubChem ID:11289467

Update Time:2025-10-13

3,5-Dibromo-2,4-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

- 3,5-Dibromo-2,4-dimethoxypyridine
- 443770-52-3
- MDL： MFCD08436073
- Inchi： 1S/C7H7Br2NO2/c1-11-6-4(8)3-10-7(12-2)5(6)9/h3H,1-2H3
- InChI Key： VIGGQLMMCFGFJQ-UHFFFAOYSA-N
- SMILES： BrC1C(=NC=C(C=1OC)Br)OC

Computed Properties

Exact Mass: 296.88230g/mol
Monoisotopic Mass: 294.88435g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 31.4Å²

3,5-Dibromo-2,4-dimethoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D068665-250mg	3,5-Dibromo-2,4-dimethoxypyridine	443770-52-3		250mg	$ 775.00	2022-06-02
TRC	D068665-500mg	3,5-Dibromo-2,4-dimethoxypyridine	443770-52-3		500mg	$ 1290.00	2022-06-02
Matrix Scientific	089425-1g	3,5-Dibromo-2,4-dimethoxypyridine	443770-52-3		1g	$850.00	2023-09-08
Matrix Scientific	089425-5g	3,5-Dibromo-2,4-dimethoxypyridine	443770-52-3		5g	$1830.00	2023-09-08
Matrix Scientific	089425-25g	3,5-Dibromo-2,4-dimethoxypyridine	443770-52-3		25g	$4333.00	2023-09-08
A2B Chem LLC	AX17938-250mg	3,5-Dibromo-2,4-dimethoxypyridine	443770-52-3		250mg	$1182.00	2023-12-30
A2B Chem LLC	AX17938-1g	3,5-Dibromo-2,4-dimethoxypyridine	443770-52-3		1g	$2330.00	2023-12-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1780105-250mg	3,5-Dibromo-2,4-dimethoxypyridine	443770-52-3	98%	250mg	￥36999.00	2024-05-13